Cas no 2138057-31-3 (rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide)

• Product Name: rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide
• CAS No: 2138057-31-3
• MF: C₉H₁₁N₃O₄S
• MW: 257.266340494156
• CID: 6409831
• PubChem ID: 165500243
• Update Time: 2025-10-28

rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide
• 2138057-31-3
• EN300-1167470
• rac-N-[(1R,2R)-2-aminocyclopropyl]-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C9H11N3O4S/c10-8-5-9(8)11-17(15,16)7-3-1-6(2-4-7)12(13)14/h1-4,8-9,11H,5,10H2/t8-,9-/m1/s1
• InChI Key： SZRJTELTEBDRFJ-RKDXNWHRSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N[C@@H]1C[C@H]1N)(=O)=O

Computed Properties

• Exact Mass: 257.04702701g/mol
• Monoisotopic Mass: 257.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 126Ų

Additional information on rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide

Professional Introduction to Rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide (CAS No. 2138057-31-3)

Rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138057-31-3, represents a unique molecular structure that has been extensively studied for its potential biological activities and pharmacological properties. The presence of specific functional groups, such as the amino group and the nitro group, in conjunction with the cyclopropyl moiety, makes this compound a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular architecture of Rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide is characterized by a chiral center, which is indicated by the (1R,2R) configuration. This stereochemical specificity is crucial in medicinal chemistry, as it can significantly influence the compound's biological activity and interaction with biological targets. The sulfonamide group further enhances the compound's potential by providing a hydrogen bond donor/acceptor capability, which is essential for binding to biological receptors and enzymes.

In recent years, there has been a growing interest in developing new sulfonamide derivatives as potential drugs due to their diverse biological activities. Sulfonamides have been widely used in the treatment of various diseases, including bacterial infections, diabetes, and cancer. The nitro group in Rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide adds another layer of functionality, which can be exploited for further derivatization and optimization of its pharmacological properties.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural features that contribute to the biological activity of sulfonamide compounds. The cyclopropyl group in Rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide is particularly noteworthy, as it can influence both the electronic and steric properties of the molecule. This can lead to selective binding to biological targets and potentially reduce side effects associated with other sulfonamide derivatives.

Recent studies have demonstrated that sulfonamide derivatives can exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, some sulfonamides have shown promise in inhibiting enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which are implicated in cancer and inflammation, respectively. The structural features of Rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide make it a potential candidate for further investigation in these areas.

The synthesis of Rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Advances in synthetic methodologies have made it possible to produce complex sulfonamide derivatives with high enantiomeric purity, which is crucial for their biological evaluation.

In conclusion, Rac-N-(1R,2R)-2-aminocyclopropyl-4-nitrobenzene-1-sulfonamide (CAS No. 2138057-31-3) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Further studies are warranted to explore its pharmacological properties and therapeutic potential. The continued development of novel sulfonamide derivatives will likely contribute significantly to the advancement of drug discovery and development.